Cas no 113849-19-7 (1-(4-butylphenyl)-3-(2-chloroethyl)urea)

• Product Name: 1-(4-butylphenyl)-3-(2-chloroethyl)urea
• CAS No: 113849-19-7
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 2611773
• PubChem ID: 10332576
• Update Time: 2025-04-21

1-(4-butylphenyl)-3-(2-chloroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylphenyl)-3-(2-chloroethyl)urea
• CHEMBL353576
• DTXSID40438282
• 113849-19-7
• Urea, N-(4-butylphenyl)-N'-(2-chloroethyl)-

• Inchi： 1S/C13H19ClN2O/c1-2-3-4-11-5-7-12(8-6-11)16-13(17)15-10-9-14/h5-8H,2-4,9-10H2,1H3,(H2,15,16,17)
• InChI Key： AXBTTYKMEHZMOL-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 254.1185909Da
• Monoisotopic Mass: 254.1185909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų